N-(6-methoxyquinolin-8-yl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-(6-methoxyquinolin-8-yl)-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H14N2O2S/c1-20-12-8-11-4-2-6-17-16(11)14(9-12)18-15(19)10-13-5-3-7-21-13/h2-9H,10H2,1H3,(H,18,19)
• InChI Key: NNILOGJHKMWTDM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)C=CC=N2)NC(=O)CC3=CC=CS3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

N-(6-methoxyquinolin-8-yl)-2-(thiophen-2-yl)acetamide, commonly known as MQTA, is a chemical compound that has gained significant interest in the scientific community due to its potential use in various research applications. MQTA is a heterocyclic compound that belongs to the class of quinoline derivatives. It is a yellow crystalline powder that is soluble in dimethyl sulfoxide and ethanol.

Mechanism of Action

The mechanism of action of MQTA is not fully understood. However, it is believed to exert its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. MQTA has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
MQTA has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species and lipid peroxidation in cells. MQTA has also been shown to increase the levels of glutathione, an antioxidant that plays a crucial role in cellular defense against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MQTA in lab experiments is its low toxicity. It has been shown to have minimal cytotoxicity and is well-tolerated by cells. However, one of the limitations of using MQTA is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the use of MQTA in scientific research. One potential application is in the development of new anti-inflammatory drugs. MQTA has also been studied for its potential use in the treatment of cancer and microbial infections. Additionally, MQTA has been studied for its potential use as a fluorescent probe for the detection of metal ions, and further research in this area could lead to the development of new diagnostic tools.

Synthesis Methods

MQTA can be synthesized using various methods, including the condensation reaction of 6-methoxy-8-nitroquinoline and 2-thiophene carboxylic acid, followed by reduction with iron powder and acetic acid. Another method involves the reaction of 6-methoxy-8-nitroquinoline and 2-thiophene carboxylic acid with thionyl chloride, followed by the reaction with N,N-dimethylacetamide.

Scientific Research Applications

MQTA has been extensively studied for its potential use in various scientific research applications. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-microbial properties. MQTA has also been studied for its potential use as a fluorescent probe for the detection of metal ions.